![molecular formula C24H28N4O4 B2710761 3-(4-methoxybenzyl)-2,4-dioxo-N-(3-pyrrolidin-1-ylpropyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 892276-26-5](/img/structure/B2710761.png)
3-(4-methoxybenzyl)-2,4-dioxo-N-(3-pyrrolidin-1-ylpropyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methoxybenzyl)-2,4-dioxo-N-(3-pyrrolidin-1-ylpropyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C24H28N4O4 and its molecular weight is 436.512. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Applications
Quinazoline derivatives have been synthesized and evaluated for a broad spectrum of pharmacological activities. Notably, these compounds exhibit significant anti-inflammatory, analgesic, antimicrobial, antioxidant, anticonvulsant, and cytotoxic activities. The synthesis of these compounds often involves novel methodologies, providing a foundation for developing new therapeutic agents.
Anti-inflammatory and Analgesic Agents : Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and demonstrated considerable COX-2 selectivity, analgesic, and anti-inflammatory activities. These compounds represent a promising avenue for developing new anti-inflammatory and analgesic medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activity : Quinazolinone derivatives have been synthesized with significant antimicrobial activities, highlighting their potential as new antimicrobial agents. The incorporation of various functional groups into the quinazoline nucleus enhances their microbial inhibition properties, showcasing the versatility of these compounds in combating microbial resistance (Habib, Hassan, & El‐Mekabaty, 2013).
Antioxidant Properties : Certain quinazolin derivatives were found to have superior antioxidant capacities compared to common antioxidants like ascorbic acid, indicating their potential use in preventing oxidative stress-related diseases (Al-azawi, 2016).
Cytotoxic Activities : The development of quinazoline derivatives as cytotoxic agents against various cancer cell lines demonstrates their potential in cancer therapy. Some of these compounds show promising activities against breast cancer and lung adenocarcinoma cell lines, suggesting their utility in designing novel anticancer drugs (Bathula, Mondal, Raparla, & Satla, 2020).
properties
IUPAC Name |
3-[(4-methoxyphenyl)methyl]-2,4-dioxo-N-(3-pyrrolidin-1-ylpropyl)-1H-quinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O4/c1-32-19-8-5-17(6-9-19)16-28-23(30)20-10-7-18(15-21(20)26-24(28)31)22(29)25-11-4-14-27-12-2-3-13-27/h5-10,15H,2-4,11-14,16H2,1H3,(H,25,29)(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZMXPSQKENOGDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C(=O)NCCCN4CCCC4)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.